(4-{2-[(2-Hydroxy-2-phenylethyl)amino]ethoxy}phenyl)acetic acid

• IUPAC Name: 2-[4-[2-[(2-hydroxy-2-phenylethyl)amino]ethoxy]phenyl]acetic acid
• InChI: InChI=1S/C18H21NO4/c20-17(15-4-2-1-3-5-15)13-19-10-11-23-16-8-6-14(7-9-16)12-18(21)22/h1-9,17,19-20H,10-13H2,(H,21,22)
• InChI Key: SRBPKVWITYPHQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNCCOC2=CC=C(C=C2)CC(=O)O)O
• Molecular Formula: C18H21NO4
• DSSTOX Substance ID: DTXSID40861455
• Molecular Weight: 315.4 g/mol

Description

(4-{2-[(2-Hydroxy-2-phenylethyl)amino]ethoxy}phenyl)acetic acid is a useful research compound. Its molecular formula is C18H21NO4 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Liposome Conjugation : This compound is used in the synthesis of heterobifunctional cross-linking reagents for conjugating peptides to liposomes. These reagents, including derivatives of this compound, are designed to be incorporated into liposomal constructs for applications like immunization with synthetic peptides (Frisch, Boeckler, & Schuber, 1996).

• Chiral Auxiliary Compound : It has been investigated as a versatile chiral phosphonic auxiliary. Preliminary studies suggest that it can be used as chiral derivatizing agents for amines and alcohols, showing satisfactory separation in 31P NMR spectra (Majewska, 2019).

• Angiotensin-Converting Enzyme Inhibition : Derivatives of this compound have been studied for their potential as angiotensin-converting enzyme (ACE) inhibitors. Specific structural variations of the compound were found to have potent inhibitory activity (Yanagisawa et al., 1987).

• Drug Metabolism Study : This compound is involved in studies of drug metabolism, such as in the case of 4-bromo-2,5-dimethoxyphenethylamine (2C-B), where its derivatives were identified as metabolites (Kanamori et al., 2002).

• Hydrolytic Transformations : The compound has been used in the study of hydrolytic transformations of related chemical structures under microwave irradiation in alkaline medium (Rudyakova et al., 2006).

• Protection of Hydroxyl Groups : It has been utilized in the design and synthesis of protective groups for hydroxyl groups in carbohydrate chemistry (Spjut, Qian, & Elofsson, 2010).

• Antimicrobial Agents : Derivatives of this compound have been synthesized and evaluated for potential antimicrobial activities (Kalshetty, Gani, & Kalashetti, 2012).

• Biotransformations : The compound has been investigated for its biotransformations using bacterial species as biocatalysts. These studies focus on understanding the stereoselective hydrolysis of its derivatives (Majewska, 2015).

• Synthesis of Peptides : It has been involved in the synthesis of peptides, serving as an intermediate in various chemical reactions (Xiao, 2005).

• Enzymatic Kinetic Resolution : The compound has been studied for its role in the enzymatic kinetic resolution of chiral amines, exploring its potential as an acylating agent (Olah et al., 2018).